Cas no 89718-96-7 (1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride)

• Product Name: 1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride
• CAS No: 89718-96-7
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• MDL: MFCD08689447
• CID: 591697
• PubChem ID: 22987876
• Update Time: 2025-10-17

1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-(3-methoxyphenoxy)-, hydrochloride
• 3-(3-methoxyphenoxy)propan-1-amine,hydrochloride
• 3-(3-METHOXY-PHENOXY)-PROPYLAMINE HYDROCHLORIDE
• SCHEMBL4379947
• 1-(3-Aminopropoxy)-3-methoxybenzene, HCl
• 89718-96-7
• CS-W000332
• AMY4725
• 3-(3-Methoxyphenoxy)propan-1-amine--hydrogen chloride (1/1)
• s10787
• DTXSID30629349
• 3-(3-METHOXY-PHENOXY)-PROPYLAMINE HCL
• SY185551
• AKOS027370754
• 3-(3-methoxyphenoxy)propan-1-amine;hydrochloride
• 1-(3-aminopropoxy)-3-methoxybenzene hydrochloride
• MFCD08689447
• SB79047
• 3-(3-Methoxyphenoxy)propan-1-amine hydrochloride
• 1-Propanamine, 3-(3-methoxyphenoxy)-, hydrochloride (1:1)
• 3-(3-Methoxyphenoxy)-1-propanamine hydrochloride
• 3-(3-methoxyphenoxy)propan-1-aminehydrochloride
• AS-68795
• 3-(3-methoxyphenoxy)propan-1-amine hcl
• EN300-82170
• Z1250132367
• 1-(3-Aminopropoxy)-3-methoxybenzene HCl
• 3-(3-Methoxyphenoxy)-1-propanamine hydrochloride (1:1)
• DB-240590
• 1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride

• MDL： MFCD08689447
• Inchi： 1S/C10H15NO2.ClH/c1-12-9-4-2-5-10(8-9)13-7-3-6-11;/h2,4-5,8H,3,6-7,11H2,1H3;1H
• InChI Key： TYNBGKAAFREDEE-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C(C=1)OC)CCCN

Computed Properties

• Exact Mass: 217.08700
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48000
• LogP: 2.92510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride

1-(3-Aminopropoxy)-3-methoxybenzene, Hydrochloride (CAS No. 89718-96-7): A Comprehensive Overview

1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride (CAS No. 89718-96-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-Methoxybenzene-1-(3-aminopropoxy)hydrochloride, is a derivative of benzene with a unique combination of functional groups that make it an interesting candidate for various biological and chemical studies.

The molecular structure of 1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride consists of a benzene ring substituted with a methoxy group at the 3-position and an aminopropoxy group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it suitable for a wide range of applications. The hydrochloride salt form enhances its solubility in aqueous solutions, which is crucial for many experimental protocols in biological assays.

In recent years, there has been growing interest in the use of 1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride as a lead compound for drug discovery and development. Its structural features suggest potential interactions with various biological targets, including receptors, enzymes, and ion channels. For instance, studies have shown that this compound can modulate the activity of certain G-protein coupled receptors (GPCRs), which are key targets for many therapeutic agents.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride. The researchers found that this compound exhibited selective binding to a specific subtype of GPCR, leading to significant effects on cellular signaling pathways. This finding has opened new avenues for the development of novel drugs targeting this receptor subtype, which could have implications for treating various diseases such as neurodegenerative disorders and cardiovascular conditions.

Beyond its potential as a therapeutic agent, 1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of bioactive compounds. For example, chemists have utilized this compound to develop new derivatives with enhanced pharmacological profiles and improved bioavailability.

The synthesis of 1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 3-methoxyphenol with 3-bromopropanamine followed by conversion to the hydrochloride salt. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production in both research and industrial settings.

In terms of safety and handling, it is important to note that while 1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to minimize exposure risks.

The future prospects for 1-(3-Aminopropoxy)-3-methoxybenzene, hydrochloride are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its biological mechanisms deepens, it is likely that more innovative uses will emerge, contributing to advancements in medicinal chemistry and pharmaceutical science.